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Get Quote

Chemical Identification of Acid Brown 425

The table below summarizes the basic identifying information for Acid Brown 425 from chemical databases.

Note that there is a discrepancy in the reported CAS numbers.

Property Details

Chemical Name Acid Brown 425 [1]

Synonyms Sandoderm Brown G; Everacid Brown EG; C.I. Acid Brown 425 [1]

Reported CAS Numbers 119509-49-8 [1], 75234-41-2 [2]

Common Applications Dyeing of wool, nylon, silk, paper, leather, and inks [3].

A Framework for Performance Evaluation

In the absence of direct data, you can build a performance evaluation from first principles. The following

workflow outlines a strategic approach for testing Acid Brown 425 in a polymer system, which can be

adapted based on your specific research goals.
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Experimental Phase 1: Formulation

Experimental Phase 2: Testing

Experimental Phase 3: Analysis

Define Application Objective
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Select Polymer Matrix
(Biodegradable PLA, PCL, etc.)

Data Analysis &
Conclusion

Color Fastness & Stability
(Light, washing, rubbing)

Compare data against
control polymers or standards

Incorporate Acid Brown 425
(Vary loading percentage)

Processing
(Film casting, electrospinning, etc.)

Mechanical Properties
(Tensile strength, elasticity)

Release Kinetics (if applicable)
(Measure dye release in solution)

Biocompatibility
(Cell viability assays for biomedical use)

Determine optimal polymer-
dye combination for objective
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Detailed Experimental Protocols

Based on the workflow above, here are detailed methodologies for key tests you could perform.
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Color Fastness Testing

Procedure: Prepare polymer films containing Acid Brown 425. Expose samples to a Xenon-
arc lamp in a weatherometer to simulate sunlight, following standards like ISO 105-B02. For

wash fastness (ISO 105-C06), immerse samples in a standard soap solution at a controlled
temperature with stainless steel balls and agitate. Assess color change using a

spectrophotometer and calculate the color difference (ΔE*) using the CIELAB scale.
Data to Record: ΔE* values after specific time intervals; a lower ΔE* indicates better color

stability.

Mechanical Property Evaluation

Procedure: Prepare dog-bone-shaped specimens of the dyed polymer according to a standard

like ASTM D638. Test using a universal testing machine to measure tensile strength, Young's
modulus, and elongation at break. Compare against un-dyed polymer controls.

Data to Record: Stress-strain curves; ultimate tensile strength (MPa); Young's modulus (MPa);
elongation at break (%).

Drug Release Kinetics (for biomedical polymers)

Procedure: If using the dye as a model drug, immerse weighed polymer samples in a release
medium (e.g., phosphate-buffered saline, pH 7.4) at 37°C under constant agitation. At

predetermined times, withdraw samples of the release medium and analyze the concentration
of released Acid Brown 425 using UV-Vis spectroscopy. Replenish the medium to maintain

sink conditions.
Data to Record: Cumulative release percentage over time. Fit data to models (e.g., Higuchi,

Korsmeyer-Peppas) to understand release mechanisms [4] [5].

Research Context and Alternatives

The performance of a dye within a polymer is highly dependent on the specific polymer-dye combination

and the intended application.

For Industrial Applications (Textiles/Plastics): Your evaluation should focus on color fastness,
stability, and mechanical integrity. The referenced study on its photodegradation suggests that
Acid Brown 425 can be broken down with hydrogen peroxide and UV light, which is useful for

treating wastewater but also indicates an important stability consideration for your product [6].
For Drug Delivery Research: If you are using Acid Brown 425 as a model compound to test new

polymer systems (e.g., for optical tracking or as a simulated drug), your focus should be on release
kinetics, encapsulation efficiency, and nanoparticle stability [4] [7]. In this field, polymers like
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PLA, PLGA, and PCL are widely used due to their biodegradability and excellent drug release

properties [8] [7].

I hope this structured approach helps you design a robust performance evaluation for your specific needs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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